Cas no 116724-76-6 (O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate)

• Product Name: O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate
• CAS No: 116724-76-6
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6802317
• PubChem ID: 170901605
• Update Time: 2025-10-25

O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate
• 116724-76-6
• rel-1-(tert-Butyl) 2,5-dimethyl (2R,5R)-pyrrolidine-1,2,5-tricarboxylate
• G18793

• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(17)14-8(10(15)18-4)6-7-9(14)11(16)19-5/h8-9H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： IBFGGAQUXJGPAC-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)OC)CC[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate

O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate: A Comprehensive Overview

The compound with CAS No. 116724-76-6, commonly referred to as O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate, is a specialized organic compound with unique chemical properties and applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their versatility in various chemical and biological systems. The trans configuration of this molecule plays a significant role in its stability and reactivity, making it a valuable component in numerous industrial and research settings.

Recent studies have highlighted the potential of O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. The molecule's ability to form stable cross-links under specific conditions has been leveraged to create materials with enhanced mechanical properties and thermal stability. These findings underscore the importance of understanding the molecular architecture of such compounds and their potential applications in cutting-edge technologies.

In the field of pharmaceuticals, O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate has shown promise as a drug delivery vehicle. Its unique structure allows for the encapsulation of bioactive molecules, enabling targeted delivery and controlled release mechanisms. This application is particularly relevant in the development of nanomedicine and personalized treatment strategies. Recent clinical trials have demonstrated the efficacy of this compound in improving drug bioavailability and reducing systemic side effects.

The synthesis of O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound. Innovations in green chemistry have also led to the development of more sustainable synthesis pathways, reducing the environmental footprint associated with its production.

From an analytical standpoint, the characterization of O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular structure and dynamic behavior. These tools are essential for ensuring the accuracy of experimental data and facilitating further research into its properties.

In conclusion, O1-tert-butyl O2,O5-dimethyl trans-pyrrolidine-1,2,5-tricarboxylate (CAS No. 116724-76-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in materials science, pharmaceuticals, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.